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Compound of Interest

Compound Name: Andrastin B

Cat. No.: B1257365 Get Quote

Introduction

Andrastin B is a meroterpenoid compound isolated from Penicillium sp. that has been

identified as an inhibitor of protein farnesyltransferase (FTase).[1][2] FTase is a crucial enzyme

that catalyzes the post-translational farnesylation of various cellular proteins, most notably the

Ras family of small GTPases.[1][3] The farnesylation of Ras proteins is essential for their

localization to the plasma membrane and subsequent activation of downstream signaling

pathways, such as the Raf-MEK-ERK (MAPK) pathway, which are critical for cell proliferation,

differentiation, and survival.[1][4] Dysregulation of the Ras signaling pathway is a hallmark of

many human cancers, making FTase a compelling target for anticancer drug discovery.[1][5]

High-throughput screening (HTS) offers an efficient methodology for identifying and

characterizing FTase inhibitors like Andrastin B from large compound libraries.[6][7][8]

These application notes provide a detailed protocol for a fluorescence-based HTS assay to

quantify the inhibitory activity of Andrastin B against FTase. Additionally, a protocol for a

secondary cell-based cytotoxicity assay is included to evaluate its potential as an anticancer

agent.

Quantitative Data Summary
The inhibitory activity of Andrastin B and its analogs against protein farnesyltransferase has

been quantified, with IC50 values reported in the micromolar range. While direct cytotoxicity

data for Andrastin B is not widely published, data for other novel andrastin-type

meroterpenoids against various cancer cell lines are available for comparison.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1257365?utm_src=pdf-interest
https://www.benchchem.com/product/b1257365?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7191900/
https://pubmed.ncbi.nlm.nih.gov/8682716/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7191900/
https://www.biosynsis.com/cd-farnesyltransferase-activity-assay-kit-item-22349.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7191900/
https://www.researchgate.net/publication/7489709_Andrastin_A_and_barceloneic_acid_metabolites_protein_farnesyl_transferase_inhibitors_from_Penicillium_albocoremium_Chemotaxonomic_significance_and_pathological_implications
https://pmc.ncbi.nlm.nih.gov/articles/PMC7191900/
https://bioassaysys.com/farnesyltransferase-activity-assay-kit/
https://www.benchchem.com/product/b1257365?utm_src=pdf-body
https://www.creative-enzymes.com/service/highthroughput-inhibitor-assays-and-screening_654.html
https://www.researchgate.net/publication/341533426_High-Throughput_Screening_For_The_Discovery_Of_Enzyme_Inhibitors
https://www.creative-enzymes.com/service/highthroughput-screening-of-inhibitors_397.html
https://www.benchchem.com/product/b1257365?utm_src=pdf-body
https://www.benchchem.com/product/b1257365?utm_src=pdf-body
https://www.benchchem.com/product/b1257365?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Inhibitory Activity of Andrastins against Protein Farnesyltransferase

Compound IC50 (µM) Source

Andrastin A 24.9 [1][2]

Andrastin B 47.1 [1][2]

| Andrastin C | 13.3 |[1][2] |

Table 2: Cytotoxicity of a Novel Andrastin Analog (Penimeroterpenoid A) against Human

Cancer Cell Lines

Cell Line Cancer Type IC50 (µM) Source

A549 Lung Carcinoma 82.61 ± 3.71 [9]

HCT116 Colorectal Carcinoma 78.63 ± 2.85 [9]

SW480
Colorectal

Adenocarcinoma
95.54 ± 1.46 [9]

| Cisplatin (Control) | - | 14.91 - 27.71 |[9] |

Signaling Pathways and Experimental Workflows
Diagram 1: Ras Signaling Pathway and Site of Inhibition by Andrastin B
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Caption: Ras farnesylation by FTase and inhibition by Andrastin B.

Diagram 2: High-Throughput Screening Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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